Cas no 1337617-78-3 (2-(3-chloro-2,4-difluorophenyl)azetidine)

• Product Name: 2-(3-chloro-2,4-difluorophenyl)azetidine
• CAS No: 1337617-78-3
• MF: C₉H₈ClF₂N
• MW: 203.616328239441
• CID: 6288671
• PubChem ID: 129998525
• Update Time: 2025-05-19

2-(3-chloro-2,4-difluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,4-difluorophenyl)azetidine
• EN300-1983426
• 1337617-78-3

• Inchi： 1S/C9H8ClF2N/c10-8-6(11)2-1-5(9(8)12)7-3-4-13-7/h1-2,7,13H,3-4H2
• InChI Key： YQHLCEKCXXKBOH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1CCN1)F

Computed Properties

• Exact Mass: 203.0313333g/mol
• Monoisotopic Mass: 203.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-chloro-2,4-difluorophenyl)azetidine

Research Brief on 2-(3-chloro-2,4-difluorophenyl)azetidine (CAS: 1337617-78-3): Recent Advances and Applications

The compound 2-(3-chloro-2,4-difluorophenyl)azetidine (CAS: 1337617-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic azetidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as central nervous system (CNS) disorders and infectious diseases.

A key breakthrough in the synthesis of 2-(3-chloro-2,4-difluorophenyl)azetidine was reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers developed a novel, high-yield synthetic route that improves scalability and reduces production costs. The method involves a palladium-catalyzed cross-coupling reaction, followed by a ring-closing step to form the azetidine moiety. This advancement addresses previous challenges in the large-scale production of the compound, making it more accessible for preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(3-chloro-2,4-difluorophenyl)azetidine exhibits potent activity as a modulator of gamma-aminobutyric acid (GABA) receptors. In vitro and in vivo studies demonstrated its ability to enhance GABAergic neurotransmission, suggesting potential applications in the treatment of anxiety disorders, epilepsy, and insomnia. Notably, the compound's selectivity for specific GABA receptor subtypes may reduce the risk of side effects commonly associated with non-selective GABA modulators.

In addition to its CNS activity, recent research has explored the antimicrobial properties of 2-(3-chloro-2,4-difluorophenyl)azetidine. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, distinct from existing antibiotics, which could help address the growing challenge of antimicrobial resistance.

Structural-activity relationship (SAR) studies have provided valuable insights into optimizing the compound's therapeutic profile. Researchers have identified that the chloro and difluoro substitutions on the phenyl ring are critical for maintaining potency while improving metabolic stability. Furthermore, modifications to the azetidine ring have led to derivatives with enhanced blood-brain barrier permeability, a crucial factor for CNS-targeted drugs.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-chloro-2,4-difluorophenyl)azetidine. Current research is addressing its pharmacokinetic properties, including oral bioavailability and half-life. Preliminary toxicology studies indicate a favorable safety profile, but comprehensive assessments are ongoing. The compound's potential for drug-drug interactions is also under investigation, particularly given its metabolism via cytochrome P450 enzymes.

Looking ahead, 2-(3-chloro-2,4-difluorophenyl)azetidine represents an exciting scaffold for further medicinal chemistry optimization. Its dual potential in CNS and antimicrobial applications makes it a versatile candidate for multidisciplinary research. Future directions may include the development of prodrug formulations to enhance delivery and the exploration of combination therapies with existing medications. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs across multiple therapeutic areas.